Cas no 2096334-38-0 (1-(Pyrrolidin-1-yl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propan-2-ol)

• Product Name: 1-(Pyrrolidin-1-yl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propan-2-ol
• CAS No: 2096334-38-0
• MF: C₁₉H₃₀BNO₄
• MW: 347.256805896759
• MDL: MFCD18087746
• CID: 4637984
• Update Time: 2025-05-19

1-(Pyrrolidin-1-yl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(2-Hydroxy-3-pyrrolidinopropoxy)phenylboronic acid, pinacol ester
• 1-(Pyrrolidin-1-yl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propan-2-ol
• WID33438
• 1-pyrrolidin-1-yl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy]propan-2-ol

• MDL： MFCD18087746
• Inchi： 1S/C19H30BNO4/c1-18(2)19(3,4)25-20(24-18)15-7-9-17(10-8-15)23-14-16(22)13-21-11-5-6-12-21/h7-10,16,22H,5-6,11-14H2,1-4H3
• InChI Key： IZKOHVNXPYGTPP-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(=CC=2)OCC(CN2CCCC2)O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 415
• Topological Polar Surface Area: 51.2

Additional information on 1-(Pyrrolidin-1-yl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propan-2-ol

Comprehensive Overview of 1-(Pyrrolidin-1-yl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propan-2-ol (CAS No. 2096334-38-0)

1-(Pyrrolidin-1-yl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propan-2-ol (CAS No. 2096334-38-0) is a boronic ester derivative with significant applications in organic synthesis, pharmaceuticals, and materials science. This compound features a pyrrolidine moiety and a dioxaborolane group, making it a versatile intermediate for Suzuki-Miyaura cross-coupling reactions, a topic frequently searched by chemists and researchers. Its unique structure enables it to act as a key building block in the development of advanced materials and bioactive molecules.

The growing interest in boron-containing compounds has surged due to their role in drug discovery and agrochemicals. Searches for "boronic acid derivatives in drug design" or "Suzuki coupling reagents" often highlight the importance of compounds like CAS 2096334-38-0. This molecule's tetramethyl-1,3,2-dioxaborolane group enhances stability and reactivity, addressing common challenges in synthetic chemistry. Researchers are increasingly exploring its potential in creating targeted therapies and bioconjugation techniques, aligning with trends in precision medicine.

From a structural perspective, the phenoxypropan-2-ol segment provides solubility and functional flexibility, while the pyrrolidin-1-yl group contributes to stereochemical control. These attributes make it valuable for designing chiral catalysts and ligands, topics frequently queried in academic forums. Its compatibility with green chemistry principles—such as reduced solvent usage and milder reaction conditions—also resonates with sustainability-focused searches like "eco-friendly synthetic methods."

In material science, CAS 2096334-38-0 is investigated for its role in polymer modification and OLED (organic light-emitting diode) applications. Queries such as "boron-based OLED materials" reflect this trend. The compound’s ability to form stable complexes with transition metals further expands its utility in catalysis and nanotechnology, areas gaining traction in AI-driven research analytics.

Quality control and analytical methods for 1-(Pyrrolidin-1-yl)-3-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenoxy)propan-2-ol are critical, as indicated by searches for "HPLC analysis of boronic esters." Standard characterization techniques include NMR, MS, and X-ray crystallography, ensuring reproducibility—a priority for industrial and academic users alike.

In summary, CAS 2096334-38-0 bridges multiple disciplines, from medicinal chemistry to advanced materials. Its adaptability to trending research needs—such as click chemistry and biocompatible polymers—ensures its relevance in evolving scientific landscapes. This aligns with high-volume searches for "multifunctional boron reagents," underscoring its interdisciplinary appeal.